Cas no 1804834-80-7 (3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1804834-80-7
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4832969
• Update Time: 2025-07-21

3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H5F6NO4/c10-8(11,12)7-6(19)3(1-5(17)18)4(2-16-7)20-9(13,14)15/h2,19H,1H2,(H,17,18)
• InChI Key： GYHKHSLPHKIGDM-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC(F)(F)F)CC(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1804834-80-7)

3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804834-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, characterized by its unique structural and functional properties, which make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid incorporates several key functional groups, including a hydroxyl group, two trifluoromethyl groups, and a trifluoromethoxy group. These substituents contribute to its distinct chemical reactivity and potential biological activity. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design and development.

In recent years, there has been growing interest in pyridine-based compounds due to their diverse pharmacological properties. Pyridines serve as core scaffolds in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The specific arrangement of substituents in 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid suggests potential applications in the development of novel pharmaceuticals targeting various diseases.

One of the most compelling aspects of this compound is its role as a building block in synthetic chemistry. The hydroxyl and carboxylic acid functionalities provide multiple points for chemical modification, enabling the synthesis of more complex molecules with tailored biological activities. Researchers have leveraged these properties to develop novel analogs with enhanced efficacy and reduced toxicity.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms can significantly alter the pharmacokinetic profile of a drug, improving its absorption, distribution, metabolism, and excretion (ADME) properties. For instance, trifluoromethyl groups are known to increase metabolic stability by resisting oxidative degradation. Similarly, trifluoromethoxy groups can enhance binding affinity to biological targets due to their ability to form strong hydrogen bonds.

The 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid structure has been explored in several preclinical studies aimed at identifying new therapeutic agents. Its scaffold has shown promise in inhibiting key enzymes involved in cancer progression and inflammation. By modulating the substitution pattern on the pyridine ring, researchers have been able to fine-tune the biological activity of derived compounds.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. Fluorinated pyridines are increasingly being used in the development of pesticides and herbicides due to their improved stability and efficacy. The unique chemical properties of 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid make it a valuable precursor for synthesizing such agrochemicals.

The synthesis of 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and industrial purposes.

Quality control and analytical techniques play a crucial role in ensuring the integrity of 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid throughout its production process. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods to verify its chemical structure and purity. These analytical tools provide confidence that the compound meets the stringent standards required for pharmaceutical applications.

The future prospects for 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid are promising, with ongoing research aimed at expanding its utility across multiple domains. As our understanding of fluorinated compounds grows, new synthetic routes and applications will likely emerge. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, 3-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1804834-80-7) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it an attractive scaffold for drug discovery and material science applications. Continued research into this compound will undoubtedly yield novel insights and innovations that advance human health and industrial processes.